Cas no 2172146-50-6 (2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172146-50-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6521049
• PubChem ID: 165550138
• Update Time: 2025-07-19

2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2-[N-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2172146-50-6
• EN300-1487615

• Inchi： 1S/C25H30N2O5/c1-16(13-22(28)27(14-23(29)30)25(2,3)4)26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： MSVCLPAPHNFJQP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2172146-50-6)

2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, identified by its CAS number 2172146-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid derivative. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is particularly noteworthy as it is commonly employed in peptide synthesis as an amino protecting group. Its stability under standard peptide coupling conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS). The presence of this group in 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid suggests potential applications in the synthesis of protected peptides or peptidomimetics, which are increasingly being explored for their therapeutic efficacy.

The tert-butyl group attached to the nitrogen atom further enhances the compound's stability and reactivity profile. This group is often used in medicinal chemistry to improve metabolic stability and binding affinity. In the context of this compound, the tert-butyl group may contribute to its solubility and bioavailability, factors that are critical for pharmaceutical applications.

The core structure of 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid incorporates an amide bond and an amino acid derivative, which are fundamental components in many biologically active molecules. The amide functionality is known for its role in protein-protein interactions and enzyme inhibition, making it a key feature for drug design. The amino acid derivative component adds another layer of complexity, potentially allowing for interactions with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that compounds with similar structural motifs may exhibit inhibitory activity against various targets, including kinases and proteases. For instance, the fluorenylmethoxycarbonyl group has been shown to enhance binding affinity through hydrophobic interactions, while the amide bond can form hydrogen bonds with polar residues on the target protein.

In the realm of drug discovery, 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid represents a versatile scaffold that can be modified to target specific diseases. Its structural features make it suitable for designing molecules that can modulate biological pathways implicated in cancer, inflammation, and neurodegenerative disorders. For example, modifications at the fluorenylmethoxycarbonyl position could alter binding interactions with disease-related proteins, potentially leading to novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures high purity and structural confirmation before proceeding to biological evaluation.

Biological testing of 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid has revealed promising preliminary results. In vitro assays have demonstrated potential inhibitory activity against several enzymes relevant to disease pathways. These findings are consistent with computational predictions and highlight the compound's potential as a lead molecule for further optimization.

The role of peptidomimetics in modern drug development cannot be overstated. Molecules like 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid bridge the gap between peptides and small-molecule drugs by combining advantages from both classes. Peptidomimetics offer improved pharmacokinetic profiles while retaining biological activity similar to their peptide counterparts. This dual benefit makes them attractive candidates for clinical translation.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency or selectivity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) could be employed to identify optimal modifications. Additionally, advances in artificial intelligence (AI)-assisted drug design may accelerate the process by predicting novel molecular structures with desired properties.

The development of new therapeutic agents remains a cornerstone of modern medicine, and compounds like 2-N-tert-butyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidoacetic acid contribute significantly to this effort. Their complex structures offer unique opportunities for targeting disease mechanisms that were previously inaccessible through traditional drug design approaches. As research continues to uncover new biological insights and synthetic methodologies, compounds such as this one are poised to play a pivotal role in next-generation therapeutics.